Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate

• CAS No.: 439084-20-5
• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: methyl 2-(1-hydroxyethyl)-5-phenylpentanoate
• InChI: InChI=1S/C14H20O3/c1-11(15)13(14(16)17-2)10-6-9-12-7-4-3-5-8-12/h3-5,7-8,11,13,15H,6,9-10H2,1-2H3
• InChI Key: GJUACORXYYKVOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(CCCC1=CC=CC=C1)C(=O)OC)O

Description

Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.50 g (23.5 mmol) of methyl 2-acetyl-5-phenylpentanoate are introduced into 100 ml of methanol and the mixture is ice-cooled. 0.44 g (11.7 mmol) of sodium borohydride is added in portions and the mixture is stirred for a further 1 h. The solvent is then evacuated from the batch, and the residue is taken up in diethyl ether and washed with 1 N hydrochloric acid. The organic phase is then concentrated again and flash-chromatographed using the eluent petroleum ether/ethyl acetate 10/1.